Cas no 1374656-75-3 (8-azabicyclo[3.2.1]octane-3-carbonitrile;hydrochloride)
8-azabicyclo[3.2.1]octane-3-carbonitrile;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 8-Azabicyclo[3.2.1]octane-3-carbonitrile hydrochloride
- 8-azabicyclo[3.2.1]octane-3-carbonitrile;hydrochloride
- AKOS025289984
- MFCD22427958
- F90072
- exo-8-azabicyclo[3.2.1]octane-3-carbonitrile;hydrochloride
- (1S,5R)-8-Azabicyclo[3.2.1]octane-3-carbonitrile hydrochloride
- PB31090
- 8-Azabicyclo[3.2.1]octane-3-carbonitrile, hydrochloride (1:1)
- SY098324
- 8-Azabicyclo[3.2.1]octane-3-carbonitrilehydrochloride
- PS-18703
- 8-Azabicyclo[3.2.1]octane-3-carbonitrile HCl
- 1374656-75-3
- exo-8-Azabicyclo[3.2.1]octane-3-carbonitrile HCl
-
- MDL: MFCD23703536
- Inchi: 1S/C8H12N2.ClH/c9-5-6-3-7-1-2-8(4-6)10-7;/h6-8,10H,1-4H2;1H
- InChI Key: KJBZNGALZBMOCJ-UHFFFAOYSA-N
- SMILES: Cl.N1C2CC(C#N)CC1CC2
Computed Properties
- Exact Mass: 172.0767261g/mol
- Monoisotopic Mass: 172.0767261g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.8
8-azabicyclo[3.2.1]octane-3-carbonitrile;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM294282-250mg |
8-Azabicyclo[3.2.1]octane-3-carbonitrile hydrochloride |
1374656-75-3 | 95% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM294282-500mg |
8-Azabicyclo[3.2.1]octane-3-carbonitrile hydrochloride |
1374656-75-3 | 95% | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM294282-1g |
8-Azabicyclo[3.2.1]octane-3-carbonitrile hydrochloride |
1374656-75-3 | 95% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM294282-5g |
8-Azabicyclo[3.2.1]octane-3-carbonitrile hydrochloride |
1374656-75-3 | 95% | 5g |
$*** | 2023-03-30 | |
| Chemenu | CM294282-10g |
8-Azabicyclo[3.2.1]octane-3-carbonitrile hydrochloride |
1374656-75-3 | 95% | 10g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | Y1053486-100mg |
8-azabicyclo[3.2.1]octane-3-carbonitrile;hydrochloride |
1374656-75-3 | 97% | 100mg |
$210 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1053486-250MG |
8-azabicyclo[3.2.1]octane-3-carbonitrile;hydrochloride |
1374656-75-3 | 97% | 250mg |
$320 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1053486-500MG |
8-azabicyclo[3.2.1]octane-3-carbonitrile;hydrochloride |
1374656-75-3 | 97% | 500mg |
$535 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1053486-1G |
8-azabicyclo[3.2.1]octane-3-carbonitrile;hydrochloride |
1374656-75-3 | 97% | 1g |
$805 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1053486-5G |
8-azabicyclo[3.2.1]octane-3-carbonitrile;hydrochloride |
1374656-75-3 | 97% | 5g |
$2420 | 2024-07-21 |
8-azabicyclo[3.2.1]octane-3-carbonitrile;hydrochloride Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 8-azabicyclo[3.2.1]octane-3-carbonitrile;hydrochloride
8-Azabicyclo[3.2.1]octane-3-carbonitrile Hydrochloride (CAS No. 1374656-75-3): A Comprehensive Overview
The compound 8-azabicyclo[3.2.1]octane-3-carbonitrile hydrochloride (CAS No. 1374656-75-3) is a bicyclic organic molecule featuring a unique 8-azabicyclo[3.2.1]octane scaffold. This structure is of significant interest in medicinal chemistry due to its resemblance to tropane alkaloids, which are known for their diverse pharmacological activities. The presence of a carbonitrile group at the 3-position further enhances its potential as a versatile intermediate in drug discovery and development.
In recent years, the demand for novel bicyclic compounds has surged, driven by their applications in treating neurological disorders, pain management, and other therapeutic areas. Researchers are particularly intrigued by the 8-azabicyclo[3.2.1]octane core due to its ability to modulate neurotransmitter systems, making it a promising candidate for the development of next-generation pharmaceuticals. The hydrochloride salt form improves solubility and stability, facilitating its use in preclinical and clinical studies.
The synthesis of 8-azabicyclo[3.2.1]octane-3-carbonitrile hydrochloride involves multi-step organic transformations, often starting from readily available precursors. Key steps may include cyclization reactions, functional group interconversions, and salt formation. Advanced techniques such as asymmetric synthesis and catalytic methods are increasingly employed to achieve high enantiopurity, which is critical for optimizing biological activity and reducing off-target effects.
From a structural perspective, the 8-azabicyclo[3.2.1]octane framework offers rigidity and conformational restraint, which can enhance binding affinity to biological targets. The carbonitrile moiety serves as a valuable handle for further derivatization, enabling the introduction of additional pharmacophores or prodrug strategies. These features make the compound a valuable building block in fragment-based drug design and combinatorial chemistry.
Current trends in drug discovery emphasize the importance of scaffold diversity and molecular complexity, both of which are exemplified by 8-azabicyclo[3.2.1]octane-3-carbonitrile hydrochloride. Its potential applications extend beyond traditional small-molecule therapeutics, including roles in chemical biology, diagnostics, and materials science. As the pharmaceutical industry continues to explore underexplored chemical space, compounds like this are likely to play a pivotal role in addressing unmet medical needs.
In summary, 8-azabicyclo[3.2.1]octane-3-carbonitrile hydrochloride (CAS No. 1374656-75-3) represents a fascinating intersection of synthetic chemistry and drug discovery. Its unique structural features, combined with its versatility as an intermediate, position it as a compound of enduring interest to researchers across multiple disciplines. Future studies will undoubtedly uncover new applications and refine its role in the development of innovative therapeutic agents.
1374656-75-3 (8-azabicyclo[3.2.1]octane-3-carbonitrile;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)